N-[4-(5-benzoyl-1H-benzimidazol-2-yl)phenyl]cyclohexanecarboxamide

• Molecular Formula: C27H25N3O2
• Molecular Weight: 423.5 g/mol
• IUPAC Name: N-[4-(6-benzoyl-1H-benzimidazol-2-yl)phenyl]cyclohexanecarboxamide
• InChI: InChI=1S/C27H25N3O2/c31-25(18-7-3-1-4-8-18)21-13-16-23-24(17-21)30-26(29-23)19-11-14-22(15-12-19)28-27(32)20-9-5-2-6-10-20/h1,3-4,7-8,11-17,20H,2,5-6,9-10H2,(H,28,32)(H,29,30)
• InChI Key: DXJHRYBXGOKZDU-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C(=O)NC2=CC=C(C=C2)C3=NC4=C(N3)C=C(C=C4)C(=O)C5=CC=CC=C5

Description

N-[4-(5-benzoyl-1H-benzimidazol-2-yl)phenyl]cyclohexanecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique structural properties, which make it a promising candidate for use in scientific research.

Mechanism of Action

The mechanism of action of N-[4-(5-benzoyl-1H-benzimidazol-2-yl)phenyl]cyclohexanecarboxamide is not fully understood. However, it is thought to work by binding to specific proteins or enzymes in the body, which leads to the inhibition of certain cellular processes. This, in turn, can lead to the inhibition of cancer cell growth or the prevention of amyloid beta peptide aggregation.
Biochemical and physiological effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. For example, it has been found to induce apoptosis (programmed cell death) in cancer cells, which can lead to the inhibition of cancer cell growth. Additionally, this compound has been shown to reduce the levels of amyloid beta peptides in the brain, which can help to prevent the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(5-benzoyl-1H-benzimidazol-2-yl)phenyl]cyclohexanecarboxamide in lab experiments is its unique structural properties. This compound has a benzimidazole ring, which makes it a promising candidate for use in the development of new drugs. Additionally, this compound has been shown to have low toxicity, which makes it a safer option for use in lab experiments.
However, there are also some limitations to using this compound in lab experiments. For example, this compound can be difficult to synthesize, which can make it challenging to obtain in large quantities. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of lab experiments.

Future Directions

There are many potential future directions for research on N-[4-(5-benzoyl-1H-benzimidazol-2-yl)phenyl]cyclohexanecarboxamide. One possible direction is to investigate its potential use in the treatment of other diseases, such as Parkinson's disease or Huntington's disease. Additionally, further studies could be conducted to better understand the mechanism of action of this compound, which could lead to the development of more effective drugs. Finally, research could be conducted to optimize the synthesis method for this compound, which would make it more accessible for use in scientific research.

Synthesis Methods

The synthesis of N-[4-(5-benzoyl-1H-benzimidazol-2-yl)phenyl]cyclohexanecarboxamide involves the reaction of 5-benzoyl-1H-benzimidazole-2-carboxylic acid with cyclohexylamine in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole). The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-[4-(5-benzoyl-1H-benzimidazol-2-yl)phenyl]cyclohexanecarboxamide has potential applications in various fields of scientific research. It has been studied for its anticancer properties, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, this compound has been investigated for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid beta peptides, which are thought to play a role in the development of the disease.